Cas no 32418-09-0 (2(3H)-Benzoxazolone, 4,6-dinitro-)
32418-09-0 structure
Product Name:2(3H)-Benzoxazolone, 4,6-dinitro-
CAS No:32418-09-0
MF:C7H3N3O6
MW:225.115221261978
CID:1455526
PubChem ID:3095227
Update Time:2025-04-20
2(3H)-Benzoxazolone, 4,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, 4,6-dinitro-
- DTXSID801304429
- Oprea1_022108
- 4,6-Dinitro-2(3H)-benzoxazolone
- AKOS002140476
- SY320576
- MFCD00694179
- 32418-09-0
- SCHEMBL21048201
- 4,6-Dinitrobenzoxazol-2(3H)-one
-
- Inchi: 1S/C7H3N3O6/c11-7-8-6-4(10(14)15)1-3(9(12)13)2-5(6)16-7/h1-2H,(H,8,11)
- InChI Key: WOYSNBCUACAGHS-UHFFFAOYSA-N
- SMILES: O1C(NC2C(=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 225.00219
- Monoisotopic Mass: 225.00218482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 124.61
2(3H)-Benzoxazolone, 4,6-dinitro- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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